molecular formula C11H13N B8786429 2-(4-Propylphenyl)acetonitrile CAS No. 3166-98-1

2-(4-Propylphenyl)acetonitrile

Cat. No. B8786429
CAS RN: 3166-98-1
M. Wt: 159.23 g/mol
InChI Key: FMNKBHRIVOFECV-UHFFFAOYSA-N
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Description

2-(4-Propylphenyl)acetonitrile is a useful research compound. Its molecular formula is C11H13N and its molecular weight is 159.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Propylphenyl)acetonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Propylphenyl)acetonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

3166-98-1

Product Name

2-(4-Propylphenyl)acetonitrile

Molecular Formula

C11H13N

Molecular Weight

159.23 g/mol

IUPAC Name

2-(4-propylphenyl)acetonitrile

InChI

InChI=1S/C11H13N/c1-2-3-10-4-6-11(7-5-10)8-9-12/h4-7H,2-3,8H2,1H3

InChI Key

FMNKBHRIVOFECV-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC=C(C=C1)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under argon condition, 1-(iodomethyl)-4-propylbenzene (73.6 mg, 0.283 mmol) was dissolved in 1 mL of well-dried N,N-dimethylformamide (dry DMF) and then sodium cyanide (NaCN; 27.7 mg, 0.566 mmol) was added and the reaction mixture was stirred for 2 hours at room temperature. Upon completion of the reaction, the reaction was terminated by adding 3 mL of water and the mixture was extracted with diethyl ether (3 mL×3). The organic layer thus obtained was treated with anhydrous magnesium sulfate to remove water. The precipitate was filtered out and the resulting solution was concentrated by distillation under reduced pressure and purified by column chromatography to obtain 41.0 mg (0.257 mmol, 91%) of the desired compound.
Name
1-(iodomethyl)-4-propylbenzene
Quantity
73.6 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
27.7 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
91%

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